Cas no 1019101-57-5 (N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide)

• Product Name: N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide
• CAS No: 1019101-57-5
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 6411168
• PubChem ID: 25283154
• Update Time: 2025-06-13

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide
• 1019101-57-5
• N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide
• N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)-3,4-dimethoxybenzamide
• AKOS024492817
• VU0631930-1
• F5036-0036

• Inchi： 1S/C16H17N5O4/c1-9-7-11(20-21(9)2)15-18-19-16(25-15)17-14(22)10-5-6-12(23-3)13(8-10)24-4/h5-8H,1-4H3,(H,17,19,22)
• InChI Key： RRDUABADFYSUCE-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)N(C)N=1)NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 343.12805404g/mol
• Monoisotopic Mass: 343.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide

Research Brief on N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide (CAS: 1019101-57-5)

Recent studies have highlighted the potential of N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide (CAS: 1019101-57-5) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the modulation of key biological pathways.

The compound's structure combines a pyrazole ring with an oxadiazole moiety and a dimethoxybenzamide group, which contributes to its bioactivity. Recent research has focused on its role as a kinase inhibitor, with studies suggesting its efficacy in targeting specific kinases involved in inflammatory and oncogenic processes. Preliminary in vitro assays have demonstrated its ability to inhibit kinase activity at nanomolar concentrations, making it a candidate for further drug development.

One of the key findings from recent publications is the compound's selectivity profile. Unlike many broad-spectrum kinase inhibitors, N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide exhibits high specificity for certain kinase isoforms, reducing the likelihood of off-target effects. This selectivity is attributed to the unique interactions between the compound's functional groups and the kinase active site, as revealed by X-ray crystallography studies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing drug resistance mechanisms. Some studies have reported its synergistic effects when combined with existing therapeutics, particularly in cases where resistance to standard treatments has emerged. This has opened new avenues for combination therapy strategies in complex diseases such as cancer and autoimmune disorders.

The pharmacokinetic profile of the compound has also been a focus of recent research. While early studies indicated challenges in oral bioavailability, newer formulations incorporating nanoparticle delivery systems have shown improved absorption characteristics. These advancements have significantly enhanced the compound's therapeutic index and positioned it as a more viable candidate for clinical development.

Looking ahead, researchers are focusing on optimizing the compound's structure-activity relationship to further improve its potency and selectivity. Computational modeling and high-throughput screening approaches are being employed to identify derivatives with enhanced pharmacological properties. The ongoing research on this compound represents an important step forward in the development of targeted therapies for complex diseases.